Cas no 1805923-65-2 (4-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine
• CAS No: 1805923-65-2
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4811959
• Update Time: 2025-05-20

4-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c8-2-4-3-11-6(12(13)14)1-5(4)7(9)10/h1,3,7H,2H2
• InChI Key： XVARYGPZGDWNFD-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=CC=1CF)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine

Professional Introduction to 4-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine (CAS No. 1805923-65-2)

4-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine (CAS No. 1805923-65-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its nitropyridine core structure functionalized with difluoromethyl and fluoromethyl groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The nitropyridine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorinated alkyl groups, particularly difluoromethyl and fluoromethyl, further enhances the compound's metabolic stability and binding affinity. These modifications are strategically employed to improve the pharmacokinetic profile of drug candidates, ensuring greater efficacy and reduced toxicity.

In recent years, the demand for fluorinated compounds in drug development has surged due to their ability to modulate receptor interactions and metabolic pathways. Studies have demonstrated that fluorine atoms can significantly alter the electronic properties of molecules, leading to improved bioavailability and target specificity. The presence of both difluoromethyl and fluoromethyl groups in 4-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine suggests that this compound may exhibit enhanced binding interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 4-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The introduction of the nitro group at the 2-position of the pyridine ring is typically achieved through nitration reactions, which must be conducted under controlled temperatures to prevent unwanted side reactions. Subsequent functionalization with difluoromethyl and fluoromethyl groups often employs metal-catalyzed cross-coupling reactions or halogen exchange methodologies, depending on the specific synthetic route.

The importance of this compound in pharmaceutical research cannot be overstated. It serves as a versatile building block for the synthesis of more complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The ability to modify the structure at various positions allows chemists to fine-tune the biological activity of these derivatives, leading to the discovery of novel drug candidates.

The latest advancements in computational chemistry have further enhanced the understanding of how structural modifications affect the biological activity of molecules like 4-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with high accuracy, facilitating the design of more effective drug candidates. These computational methods are often combined with experimental data to validate theoretical predictions and optimize synthetic routes.

In conclusion, 4-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for new therapeutic agents. As research in this field continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.